Cas no 92722-74-2 (Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-)

• Product name: Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-
• CAS No: 92722-74-2
• MF: C₁₂H₁₄O
• MW: 174.23896
• CID: 800895
• PubChem ID: 45096637

Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-
• 1-ethynyl-3-methoxy-2-propan-2-ylbenzene
• Anisole, 3-ethynyl-2-isopropyl- (7CI)
• 1-Ethynyl-3-methoxy-2-(propan-2-yl)benzene
• DTXSID00667495
• 92722-74-2

• Inchi： InChI=1S/C12H14O/c1-5-10-7-6-8-11(13-4)12(10)9(2)3/h1,6-9H,2-4H3
• InChI Key： BFOYRBQMVSCGFS-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=CC=C1OC)C#C

Computed Properties

• Exact Mass: 174.104
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2A^2